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Cat. No.: B157575 Get Quote

An In-depth Technical Guide to PIPES Sodium Salt: Molecular Structure, Properties, and

Applications

Introduction
PIPES (piperazine-N,N′-bis(2-ethanesulfonic acid)) sodium salt is a zwitterionic biological buffer

that is widely utilized in biochemistry, cell culture, and molecular biology research.[1][2] As one

of the "Good's buffers" developed in the 1960s, it is valued for its pKa near physiological pH,

minimal interaction with metal ions, and limited permeability through biological membranes.[1]

[3][4] This guide provides a comprehensive overview of the molecular structure, chemical

formula, physicochemical properties, and common experimental protocols for PIPES sodium
salt, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Formula
PIPES sodium salt is the monosodium salt of piperazine-N,N′-bis(2-ethanesulfonic acid).[5]

The core of its structure is a piperazine ring, a six-membered heterocycle containing two

nitrogen atoms at opposite positions. Each nitrogen atom is substituted with an ethanesulfonic

acid group. The presence of the sulfonic acid groups and the tertiary amine groups of the

piperazine ring gives PIPES its zwitterionic character.

Chemical Formula: C₈H₁₇N₂NaO₆S₂[3][5]
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Na-PIPES

Piperazine-1,4-diethanesulfonate sodium salt

1,4-Piperazinediethanesulfonic acid sodium salt

Piperazine-N,N′-bis(2-ethanesulfonic acid) sodium salt[6]

Physicochemical Properties
The utility of PIPES sodium salt as a buffer is defined by its distinct physicochemical

properties. These properties are summarized in the table below.

Property Value Citations

Molecular Weight 324.35 g/mol [3][5][6]

Appearance White crystalline powder [3]

Purity (Assay) ≥99% (titration) [3]

pKa (25 °C) 6.8

Useful pH Range 6.1 - 7.5 [1][3]

Melting Point >300 °C [3]

Solubility 0.1 M NaOH: 250 mg/mL [3]

UV Absorbance (0.1M in H₂O)
A260nm: ≤0.06, A280nm:

≤0.04
[7]

Molecular Structure Visualization
The following diagram illustrates the chemical structure of PIPES sodium salt.

Caption: 2D structure of PIPES sodium salt.

Experimental Protocols
Preparation of a 0.1 M PIPES Buffer Solution (pH 7.2)
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PIPES free acid has poor solubility in water; therefore, the sodium salt is often used, or the pH

is adjusted with a base to facilitate dissolution.[1][8][9]

Materials:

PIPES free acid (MW: 302.37 g/mol )

10 N Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution[9]

Deionized water (dH₂O)

pH meter

Magnetic stirrer and stir bar

Beakers and a 1 L volumetric flask

Protocol:

Calculate the required mass: For a 1 L solution of 0.1 M PIPES, weigh out 30.24 g of PIPES

free acid.[9]

Initial Dissolution: Add approximately 800 mL of dH₂O to a beaker with a magnetic stir bar.

While stirring, slowly add the weighed PIPES free acid. The powder will not dissolve

completely at this stage.[9]

pH Adjustment:

Calibrate the pH meter at the temperature you will be using the buffer.

Immerse the pH electrode in the PIPES suspension.

Slowly add the 10 N NaOH solution dropwise. The PIPES powder will begin to dissolve as

the pH increases.[9]

Continue to add NaOH while monitoring the pH until all the PIPES has dissolved and the

pH is stable at your target of 7.2.
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Final Volume Adjustment:

Carefully transfer the buffer solution into a 1 L volumetric flask.

Rinse the beaker with a small amount of dH₂O and add it to the flask to ensure a complete

transfer.

Add dH₂O to bring the final volume to the 1 L mark.[9]

Final Check and Storage:

Invert the flask several times to ensure the solution is homogenous.

Re-check the pH of the final solution.

Store the buffer in a labeled, sealed container at room temperature or 4°C. For long-term

storage, sterile filtration is recommended.[9]

Applications in Research
PIPES sodium salt is a versatile buffer used in a variety of biological and biochemical

applications due to its non-toxic nature and stability.[2]

Cell Culture: It is frequently used in cell culture media because its pKa is close to

physiological pH.[1]

Microscopy: It has been used to prepare BRB80 buffer for imaging microtubules and kinesin

molecules via fluorescence microscopy.[2] It is also a component of PEM fixation solutions.

[2]

Biochemical Assays: PIPES is suitable for use in the bicinchoninic acid (BCA) assay.[1] It

has also been used in studies on the stability of α-nitrosyl-hemoglobin in red blood cells.[2]

Chromatography and Electrophoresis: It serves as a running buffer in gel electrophoresis

and as an eluent in isoelectric focusing and chromatography.[1]

Logical Workflow for Buffer Preparation
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The following diagram outlines the logical steps for preparing a PIPES buffer solution.

Calculate Mass of PIPES Free Acid

Add PIPES to ~80% Final Volume of dH₂O

Stir to Create Suspension

Calibrate pH Meter

Adjust pH with NaOH/KOH to Dissolve

Transfer to Volumetric Flask

Add dH₂O to Final Volume

Mix Thoroughly

Verify Final pH

Store Appropriately

Click to download full resolution via product page
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Caption: Workflow for PIPES buffer preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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